Cas no 2097884-32-5 (N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide)

• Product Name: N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide
• CAS No: 2097884-32-5
• MF: C₁₉H₂₂N₆O₃S
• MW: 414.481381893158
• CID: 6333444
• PubChem ID: 121137708
• Update Time: 2025-05-19

N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide
• N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)quinoline-8-sulfonamide
• F6438-3320
• N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}quinoline-8-sulfonamide
• N-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]quinoline-8-sulfonamide
• AKOS032465140
• 2097884-32-5

• Inchi： 1S/C19H22N6O3S/c1-28-19-23-16(22-18(24-19)25-11-3-2-4-12-25)13-21-29(26,27)15-9-5-7-14-8-6-10-20-17(14)15/h5-10,21H,2-4,11-13H2,1H3
• InChI Key： BZUNWRVGQBHSKP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(NCC1=NC(=NC(=N1)N1CCCCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 414.14740976g/mol
• Monoisotopic Mass: 414.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide

Comprehensive Overview of N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide (CAS No. 2097884-32-5)

N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide (CAS No. 2097884-32-5) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a quinoline scaffold with a 1,3,5-triazine core, linked via a sulfonamide group, making it a versatile candidate for various applications. Its unique structure, featuring a piperidin-1-yl substituent and a methoxy group, contributes to its distinct chemical properties and potential biological activities.

The compound's CAS No. 2097884-32-5 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar structures in drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as machine learning models predict its interactions with biological targets.

From a synthetic perspective, the incorporation of the 1,3,5-triazine ring offers stability and reactivity, while the quinoline-8-sulfonamide moiety enhances binding affinity to proteins. This dual functionality aligns with current industry demands for multi-target therapeutics and sustainable agrochemicals. Environmental considerations, such as green chemistry principles, are also driving innovation in the synthesis of such compounds, minimizing waste and energy consumption.

In the context of user search trends, queries like "2097884-32-5 applications" or "N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide synthesis" reflect growing interest in its practical uses. Additionally, discussions on platforms like ResearchGate and PubMed often explore its potential in cancer therapy or antimicrobial agents, though further studies are needed to validate these hypotheses.

The compound's physicochemical properties, such as solubility and logP, are frequently analyzed to assess its drug-likeness. Tools like SwissADME and ChemDraw are commonly employed to predict its behavior in biological systems. These analyses are crucial for medicinal chemists aiming to optimize its pharmacokinetic profile.

As the scientific community continues to explore heterocyclic chemistry, compounds like N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}quinoline-8-sulfonamide remain at the forefront of innovation. Its structural complexity and functional diversity make it a valuable subject for academic and industrial research, particularly in the era of precision medicine and targeted therapies.

For researchers seeking detailed protocols, resources such as SciFinder and Reaxys provide access to synthetic routes and spectral data. The compound's NMR and mass spectrometry profiles are well-documented, facilitating its characterization in laboratory settings.

In summary, CAS No. 2097884-32-5 represents a compelling case study in modern chemical research. Its blend of quinoline and triazine motifs, combined with strategic substitutions, positions it as a promising candidate for future breakthroughs in life sciences and material innovation.